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CETP Inhibitors at a Glance

Agent
Development
Status

LDL-C
Reduction

HDL-C
Increase

Key Outcomes
Trial & Result

Key Limitations /
Notes

Anacetrapib Development

halted (Phase
3 completed)

-30.18 mg/dL

(vs. placebo)
[1] / ~40%

(vs.
baseline) [2]

+103.81

mg/dL (vs.
placebo)

[1] / ~140%
(vs.

baseline)
[2]

REVEAL: 9%

reduction in
major coronary

events (median
4.1 yrs) [3].

Accumulates in

adipose tissue;
development

discontinued by
Merck despite

positive efficacy
[3].

Obicetrapib In development
(Phase 3)

-29.9% (vs.
baseline, at

84 days) [4]

+156.77
mg/dL (vs.

placebo)
[1]

PREVAIL
(Outcomes trial)

results expected
in 2026 [4].

Also significantly
reduces Lp(a) by

~33.5% [4].
Appears well-

tolerated in Phase
3 trials [4].

Torcetrapib Development
halted (Phase

3)

~25% [2] ~72% [2] ILLUMINATE:
Terminated due

to ↑ mortality &
major CV events

[5].

Off-target toxicity:
Increased blood

pressure and
aldosterone [5].
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Agent
Development
Status

LDL-C
Reduction

HDL-C
Increase

Key Outcomes
Trial & Result

Key Limitations /
Notes

Dalcetrapib Development

halted (Phase
3)

Minimal

effect [2]

~40% [2] Dal-
OUTCOMES:
Terminated for

futility [5].

Modest HDL-C

increase with no
cardiovascular

benefit [5].

Evacetrapib Development

halted (Phase
3)

~36% [2] ~129% [2] Trial

discontinued for
futility (no

clinical benefit)
[5].

Despite robust

lipid effects, failed
to show clinical

benefit [5].

Mechanisms of Action and Key Experiments

Anacetrapib's therapeutic effects involve both CETP-dependent and independent mechanisms.

Molecular Mechanism of Action

Primary Action: Anacetrapib is a potent, selective, and reversible inhibitor of Cholesteryl Ester
Transfer Protein (CETP), with an IC50 of 7.9 nM [6]. CETP facilitates the transfer of cholesteryl esters

(CE) from HDL to atherogenic lipoproteins (VLDL, LDL) in exchange for triglycerides [2] [7].
Inhibition Consequence: By inhibiting this transfer, anacetrapib increases CE content in HDL

(raising HDL-C) and reduces CE content in LDL (lowering LDL-C) [7].
Structural Insight: Atomistic simulations show anacetrapib binds inside CETP's hydrophobic tunnel,

near the N-terminal opening, physically hindering the diffusion of cholesteryl esters [7].

Key Preclinical Experimental Models

Model: APOE*3-Leiden.CETP (E3L.CETP) transgenic mice [2]. This model has a human-like
lipoprotein metabolism and responds to lipid-lowering drugs in a manner similar to humans.

Diet: Western-type diet (high-fat, high-cholesterol) to induce dyslipidemia [2].
Treatment: Mice were fed the diet with or without anacetrapib supplement (30 mg/kg body weight

per day) for 21 weeks [2].
Key Findings:
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Anacetrapib reduced (V)LDL cholesterol and attenuated atherosclerosis development [2].

CETP-independent effect: The drug still lowered (V)LDL-C and plasma PCSK9 levels in E3L
mice lacking CETP. This suggests anacetrapib also works by reducing PCSK9, which

increases hepatic LDL receptor (LDLr) content and enhances clearance of LDL from the blood
[2].

Anacetrapib Administration

Binds and Inhibits CETP CETP-Independent Pathway
(Reduces PCSK9)

Blocks transfer of Cholesteryl Esters
from HDL to LDL

Increased LDL Receptor (LDLr)
on Hepatocyte Surface

Increased HDL-C
Decreased LDL-C

Enhanced Hepatic Uptake
and Clearance of LDL

Improved Lipid Profile
Reduced Atherosclerotic Risk

Click to download full resolution via product page

Clinical Outcomes Trial Protocol

The REVEAL (Randomized Evaluation of the Effects of Anacetrapib through Lipid modification) trial was

a landmark study confirming anacetrapib's clinical efficacy [3].

Objective: To determine whether adding anacetrapib to intensive statin therapy reduces the risk of

major coronary events in high-risk patients.
Design: Randomized, double-blind, placebo-controlled trial.

Population: 30,449 adults with pre-existing atherosclerotic vascular disease.
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Background Therapy: All participants received intensive atorvastatin therapy (mean baseline LDL-C

61 mg/dL).
Intervention: Anacetrapib 100 mg once daily vs. placebo.

Primary Endpoint: Time to first major coronary event (coronary death, myocardial infarction, or
coronary revascularization).

Follow-up: Median of 4.1 years.
Key Results:

Lipids: Anacetrapib reduced non-HDL-C by 18% and increased HDL-C by 104% at the study
midpoint.

Efficacy: 9% relative risk reduction in the primary endpoint (10.8% vs. 11.8%; rate ratio 0.91;
95% CI 0.85-0.97; P=0.004).

Safety: No significant increase in serious adverse events, including hypertension, though a
small rise in blood pressure (0.7/0.3 mmHg) was noted. The drug accumulated in adipose

tissue [3].

Interpretation and Future Directions

Anacetrapib's Profile: The REVEAL trial established that anacetrapib, unlike earlier CETP

inhibitors, could safely reduce cardiovascular events. Its benefits are attributed to the combined effect
of significant LDL-C lowering and HDL-C raising, with the LDL-C reduction likely being the
dominant contributor [2] [8].
The CETP Class Evolution: The field has moved from the toxic torcetrapib to agents with cleaner

profiles. The emergence of obicetrapib is particularly notable, as it appears to offer potent LDL-C
lowering with an additional benefit of reducing Lp(a), a key emerging risk factor [4]. Its outcomes trial,

PREVAIL, will be crucial in determining the future of the CETP inhibitor class.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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